Ethyl 3-Hydroxybutyrate-d5

Specification

• CAS No.: 1206486-01-2
• Molecular Formula: C₆H₇D₅O₃
• Molecular Weight: 137.19

Introduction

Chemical Identity and Properties

Ethyl 3-Hydroxybutyrate-d5 is a deuterated analog of ethyl 3-hydroxybutyrate, containing five deuterium atoms in its structure. The compound is characterized by the following chemical identifiers and properties:

Basic Identifiers

The compound Ethyl 3-Hydroxybutyrate-d5 is uniquely identified through various systematic naming conventions and numerical identifiers used in chemical databases and research literature.

Property	Value
CAS Number	1206486-01-2
Chemical Name	Ethyl 3-Hydroxybutyrate-d5
Molecular Formula	C6H8D5O3
Molecular Weight	138.19642889
CBNumber	CB04994950

Synonyms and Alternative Names

Ethyl 3-Hydroxybutyrate-d5 is known by several synonyms in scientific literature and commercial catalogs:

• 3-Hydroxy-butanoic Acid Ethyl Ester-d6

• 3-hydroxy-butyric acid ethyl ester-d6

• ß-Hydroxy-butyric Acid Ethyl Ester-d6

• (±)-3-Hydroxybutanoic acid ethyl ester-d6

• (±)-Ethyl 3-hydroxybutyrate-d6

• 3-Hydroxybutanoic acid ethyl ester-d6

Chemical Structure and Characteristics

The chemical structure of Ethyl 3-Hydroxybutyrate-d5 closely resembles that of its non-deuterated analog, with the key difference being the replacement of five hydrogen atoms with deuterium atoms. This substitution significantly alters certain physical properties while maintaining similar chemical reactivity patterns.

Several scientific publications have referenced the use of Ethyl 3-Hydroxybutyrate derivatives in organic synthesis:

• Evans, D., et al.: Journal of the American Chemical Society, 112, 4011 (1990)

• Conway, J., et al.: Tetrahedron, 61, 11910 (2005)

Applications and Uses

Ethyl 3-Hydroxybutyrate-d5 serves diverse functions in research and analytical chemistry, particularly where isotopic labeling provides advantages for detection, quantification, or mechanistic studies.

Synthetic Intermediate

The compound functions as a valuable synthetic intermediate in organic chemistry:

• Used in the synthesis of α-azido carboxylic acids

• Employed in palladium-mediated spiroketal synthesis reactions

• Serves as a building block for more complex molecular structures

Analytical Standard

Due to its deuterium labeling, Ethyl 3-Hydroxybutyrate-d5 serves as an effective internal standard in analytical methods:

• Mass spectrometry applications, where the mass difference allows for differentiation from the non-deuterated compound

• Quantitative analysis in metabolomics studies

• Tracing studies to monitor metabolic pathways

Research Applications

The research potential of Ethyl 3-Hydroxybutyrate-d5 extends to various scientific disciplines, particularly in understanding the properties and biological activities of its non-deuterated counterpart.

Supplier	Product Number	Product Description	Packaging	Price (USD)	Updated
TRC	E918958	Ethyl 3-Hydroxybutyrate-d5	2.5mg	$295	2021-12-16
TRC	E918958	Ethyl 3-Hydroxybutyrate-d5	10mg	$1060	2021-12-16
Usbiological	449106	Ethyl 3-Hydroxybutyrate-d5	1mg	$446	2021-12-16
CymitQuimica	TR-E918958	Ethyl 3-Hydroxybutyrate-d5	10mg	€1,689.00	-

Supplier	Country	Advantage
Energy Chemical	China	58
United States Biological	United States	58

Chemical and Physical Properties

Understanding the physical and chemical properties of Ethyl 3-Hydroxybutyrate-d5 is essential for its proper handling and application in research settings.

Structural Characteristics

The deuterium atoms in Ethyl 3-Hydroxybutyrate-d5 replace specific hydrogen atoms in the molecule, creating an isotopically-labeled version that retains similar chemical functionality but with altered physical properties.